Cas no 130658-67-2 ((3,4,5,6-Tetrahydro-2H-1,4bipyridinyl-4-yl)-methanol)

(3,4,5,6-Tetrahydro-2H-1,4bipyridinyl-4-yl)-methanol structure
130658-67-2 structure
Product Name:(3,4,5,6-Tetrahydro-2H-1,4bipyridinyl-4-yl)-methanol
CAS No:130658-67-2
MF:C11H16N2O
MW:192.257542610168
MDL:MFCD04114975
CID:102542
PubChem ID:11310048
Update Time:2025-07-16

(3,4,5,6-Tetrahydro-2H-1,4bipyridinyl-4-yl)-methanol Chemical and Physical Properties

Names and Identifiers

    • (1-(Pyridin-4-yl)piperidin-4-yl)methanol
    • (1-pyridin-2-ylpiperidin-4-yl)methanol
    • (1-PYRIDINYL-PIPERIDIN-4-YL)METHANOL,
    • 4-Piperidinemethanol,1-(4-pyridinyl)-
    • [1-(2-pyridinyl)-4-piperidinyl]methanol
    • [1-(4-pyridinyl)piperidin-4-yl]-methanol
    • 1-(4-pyridinyl)-4-piperidin
    • 1-(4-Pyridyl)-4-piperidinemethanol
    • 1-(pyridin-4-yl)piperidin-4-yl methanol
    • 1-(pyridin-4-yl)piperidine-4-methanol
    • 4-(4-hydroxymethylpiperidin-1-yl)pyridine
    • 4-hydroxymethyl-1-(pyridin-4-yl)piperidine
    • ACMC-1C6F3
    • AG-D-62264
    • CTK4B6860
    • SureCN8326977
    • (1-PYRIDINYL-PIPERIDIN-4-YL)-METHANOL
    • (3,4,5,6-TETRAHYDRO-2H-[1,4']BIPYRIDINYL-4-YL)-METHANOL
    • AMY29130
    • SCHEMBL1648623
    • MFCD04114975
    • 2-Acetylamino-4,5-dihydro-thiazole-4-carboxylicacid
    • AB19366
    • 1-(4-pyridinyl)piperidine-4-methanol
    • BNGWWBRWRZGBLP-UHFFFAOYSA-N
    • A806125
    • (1-pyridin-4-ylpiperidin-4-yl)methanol
    • 4-(4-hydroxylmethylpiperidin-1-yl)pyridine
    • CS-0341516
    • 1-(4-pyridyl)piperidine-4-methanol
    • [1-(pyridin-4-yl)piperidin-4-yl]methanol
    • 130658-67-2
    • 1-(4-pyridyl)piperidin-4-ylmethanol
    • DB-062766
    • (3,4,5,6-Tetrahydro-2H-1,4bipyridinyl-4-yl)-methanol
    • MDL: MFCD04114975
    • Inchi: 1S/C11H16N2O/c14-9-10-3-7-13(8-4-10)11-1-5-12-6-2-11/h1-2,5-6,10,14H,3-4,7-9H2
    • InChI Key: BNGWWBRWRZGBLP-UHFFFAOYSA-N
    • SMILES: OCC1CCN(C2C=CN=CC=2)CC1

Computed Properties

  • Exact Mass: 192.12600
  • Monoisotopic Mass: 192.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 36.4Ų

Experimental Properties

  • PSA: 36.36000
  • LogP: 1.35530

(3,4,5,6-Tetrahydro-2H-1,4bipyridinyl-4-yl)-methanol Pricemore >>

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Additional information on (3,4,5,6-Tetrahydro-2H-1,4bipyridinyl-4-yl)-methanol

Comprehensive Overview of (3,4,5,6-Tetrahydro-2H-1,4-bipyridinyl-4-yl)-methanol (CAS No. 130658-67-2)

(3,4,5,6-Tetrahydro-2H-1,4-bipyridinyl-4-yl)-methanol, identified by its CAS No. 130658-67-2, is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound belongs to the class of bipyridine derivatives, which are widely studied for their versatile applications in medicinal chemistry, catalysis, and material science. The presence of a hydroxymethyl group attached to the tetrahydrobipyridine scaffold enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for heterocyclic compounds like (3,4,5,6-Tetrahydro-2H-1,4-bipyridinyl-4-yl)-methanol has surged due to their role in drug discovery. Researchers are particularly interested in its potential as a building block for designing novel central nervous system (CNS) agents or enzyme inhibitors. The compound's unique structure allows for modifications that can lead to enhanced bioavailability and target specificity, addressing key challenges in modern drug development.

The synthesis of CAS No. 130658-67-2 typically involves multi-step organic reactions, including reductive amination and cyclization processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and structural confirmation. These methods align with the growing emphasis on green chemistry and sustainable synthesis, which are hot topics in the scientific community.

From an industrial perspective, (3,4,5,6-Tetrahydro-2H-1,4-bipyridinyl-4-yl)-methanol is gaining attention for its potential use in agrochemicals and functional materials. Its bipyridine core is known to interact with metal ions, suggesting applications in coordination chemistry and catalysis. This versatility makes it a subject of interest for companies investing in next-generation materials and smart coatings.

Safety and handling of CAS No. 130658-67-2 follow standard laboratory protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. The compound's stability under various conditions is a frequent query among researchers, with studies indicating optimal storage in anhydrous environments to prevent degradation.

In the context of artificial intelligence (AI) and computational chemistry, (3,4,5,6-Tetrahydro-2H-1,4-bipyridinyl-4-yl)-methanol has been explored via molecular docking simulations to predict its interactions with biological targets. This approach accelerates the identification of potential therapeutic applications, reflecting the integration of machine learning in modern research workflows.

The global market for fine chemicals like CAS No. 130658-67-2 is expanding, driven by advancements in personalized medicine and biotechnology. Suppliers and manufacturers are increasingly focusing on custom synthesis services to meet the diverse needs of academic and industrial clients. This trend underscores the compound's relevance in addressing contemporary challenges in healthcare and sustainable technology.

For researchers seeking detailed spectroscopic data or synthetic protocols, peer-reviewed journals and patent databases offer extensive resources on (3,4,5,6-Tetrahydro-2H-1,4-bipyridinyl-4-yl)-methanol. Collaborative efforts between academia and industry continue to uncover new applications, reinforcing its status as a compound of enduring scientific interest.

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